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Abstract

Musk Tibetene, a synthetic nitro musk, has been utilized as a fragrance ingredient in a variety
of consumer products. Due to its chemical properties, it exhibits significant environmental
persistence, bioaccumulation potential, and toxicity. This technical guide provides a
comprehensive overview of the environmental fate of Musk Tibetene and its primary
metabolites. It includes a summary of its physicochemical properties, environmental
concentrations, and degradation half-lives. Detailed experimental protocols for its extraction
and analysis in environmental matrices are provided, along with visualizations of its key
transformation pathways and a typical analytical workflow. This document is intended to serve
as a resource for researchers and professionals engaged in environmental science,
ecotoxicology, and the development of safer alternative compounds.

Introduction

Synthetic musks, including nitro musks like Musk Tibetene, have been widely used in personal
care products and detergents. Their extensive use has led to their release into the environment
through wastewater treatment plant (WWTP) effluents and sludge.[1] Musk Tibetene is
classified as a persistent, bioaccumulative, and toxic (PBT) substance, raising concerns about
its long-term ecological impact. Understanding its environmental persistence and the formation
of its metabolites is crucial for assessing its environmental risk and for the development of
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more benign alternatives. This guide synthesizes the current scientific knowledge on the
environmental behavior of Musk Tibetene.

Physicochemical Properties and Environmental Fate

Musk Tibetene is a lipophilic compound with low water solubility and a high octanol-water
partition coefficient (log Kow), indicating a strong tendency to partition into organic matter and
bioaccumulate in organisms. Its persistence is characterized by resistance to biodegradation.

Table 1: Physicochemical Properties of Musk Tibetene

Property Value Reference
Molecular Formula C13H18N204 [2]
Molecular Weight 266.29 g/mol [3]

Melting Point 135.5°C

Boiling Point 367.5 °C (calculated)

Water Solubility 0.052 mg/L

Log Kow 5.0 (experimental)

Vapor Pressure 5.22 x 10~ Pa (calculated)

Henry's Law Constant 0.101 Pa-m3/mol (calculated)

Table 2: Environmental Persistence and Bioaccumulation of Musk Tibetene
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Parameter Value/Observation Reference

Biodegradation

Resistant to biodegradation. In
silico estimates suggest
ultimate degradation over a

timescale of 10 years.

Photodegradation Half-Life

o ) ~20 minutes (under UV-light
In water/acetonitrile mixtures ] [1][4]
and solar light)

In atmosphere (reaction with
) 7.3 days (calculated)
hydroxyl radicals)

1-1.5 hours (summer, 20°N) to
In water (direct photolysis) 6-10 hours (winter, higher [4]

latitudes)

Bioaccumulation

133-6624 L/kg (calculated,
Bioconcentration Factor (BCF)  assuming different

biotransformation rates)

5100-10200 for fish (predicted

from Kow)

1020 for mussels (predicted

from Kow)

Table 3: Reported Environmental Concentrations of Musk Tibetene
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Environmental Matrix

Concentration

Location/Reference

STP Influent Upto 1 ng/L Switzerland
STP Effluent Up to 0.7 ng/L Switzerland
Surface Water Up to 640 ng/L Switzerland

Rainwater

Up to 10 ng/L

STP Sludge

Up to 68.9 ug/kg dry weight

Czech Republic

Farmed Trout

13.7 ug/kg fresh weight

Denmark

Transformation Pathways and Metabolites

Musk Tibetene undergoes transformation in the environment through two primary pathways:

photodegradation and anaerobic biotransformation.

Photodegradation

In the presence of sunlight, particularly UV radiation, Musk Tibetene can undergo

photodegradation. This process involves intramolecular reactions, leading to the formation of

several photoproducts.[1][4] The major identified photoproducts are indole and indoline

derivatives, which are noted to be more persistent than the parent compound under light

irradiation.[1][4]
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(Dinitro Compound)

Anaerobic Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Photochemical behaviour of musk tibetene. A chemical and kinetic investigation - PubMed
[pubmed.ncbi.nim.nih.gov]

2. musk tibetene (Givaudan), 145-39-1 [thegoodscentscompany.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1677579?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677579?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/18504835/
https://pubmed.ncbi.nlm.nih.gov/18504835/
https://www.thegoodscentscompany.com/data/rw1005681.html
https://www.researchgate.net/publication/329859864_Urban_sources_of_synthetic_musk_compounds_to_the_environment
https://www.researchgate.net/publication/5345752_Photochemical_behaviour_of_musk_tibetene_A_chemical_and_kinetic_investigation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Environmental Persistence of Musk Tibetene and its
Metabolites: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677579#environmental-persistence-of-musk-
tibetene-and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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